![molecular formula C12H12N2O2 B1353219 1,2,3,4-Tetrahydropyrido[1,2-a]benzimidazole-7-carboxylic acid CAS No. 18390-13-1](/img/structure/B1353219.png)
1,2,3,4-Tetrahydropyrido[1,2-a]benzimidazole-7-carboxylic acid
Overview
Description
1,2,3,4-Tetrahydropyrido[1,2-a]benzimidazole is a chemical compound with the molecular formula C11H12N2 . It has a molecular weight of 172.2264 .
Molecular Structure Analysis
The molecular structure of 1,2,3,4-Tetrahydropyrido[1,2-a]benzimidazole is available as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Chemical Reactions Analysis
While specific chemical reactions involving 1,2,3,4-Tetrahydropyrido[1,2-a]benzimidazole-7-carboxylic acid were not found in the available resources, the synthesis of a series of different 1,2,3,4-tetrahydro- and pyrido[1,2-a]benzimidazoles has been reported .Scientific Research Applications
Medicinal Chemistry: Antibacterial Agents
The compound has shown promise in the development of new antibacterial agents. Its structure has been associated with compounds that exhibit significant antibacterial activity, comparable to known antibiotics like tetracycline . This suggests potential for the development of novel treatments against bacterial infections, especially in an era where antibiotic resistance is a growing concern.
Agriculture: Pesticide Development
In agriculture, derivatives of this compound could be explored for their pesticidal properties. While specific data on 1,2,3,4-Tetrahydropyrido[1,2-a]benzimidazole-7-carboxylic acid is limited, benzimidazole derivatives are known to have applications in pest control, which could be an avenue for further research .
Materials Science: Organic Semiconductors
Benzimidazole and its derivatives are of interest in materials science for the creation of organic semiconductors. Their stable ring structure and conjugated system may contribute to charge transport properties, making them suitable for use in electronic devices .
Environmental Science: Pollutant Remediation
Compounds like 1,2,3,4-Tetrahydropyrido[1,2-a]benzimidazole-7-carboxylic acid could be investigated for their ability to remediate pollutants. Their chemical structure may allow them to interact with various contaminants, aiding in the breakdown or removal from the environment .
Biochemistry: Enzyme Inhibition
In biochemistry, such compounds are studied for their potential to inhibit enzymes that are crucial for the survival of pathogens. This can lead to the development of drugs that target specific biochemical pathways within harmful organisms .
Pharmacology: Drug Development
The pharmacological applications of this compound are linked to its potential as a precursor in drug synthesis. Its core structure is versatile and can be modified to create a variety of pharmacologically active molecules, potentially leading to new therapeutic drugs .
Future Directions
Mechanism of Action
Target of Action
The primary targets of 1,2,3,4-Tetrahydropyrido[1,2-a]benzimidazole-7-carboxylic acid are various bacterial species. This compound has been found to be active against Gram-negative bacteria such as Escherichia coli AB1157 and Gram-positive bacteria like Bacillus cereus .
Mode of Action
The compound interacts with its bacterial targets by inhibiting their growth. Pyrido[1,2-a]benzimidazoles were the most effective against Bacillus cereus, while 1,2,3,4-tetrahydro derivatives produced the greatest level of growth inhibition of Gram-negative (Escherichia coli AB1157) bacteria .
Biochemical Pathways
It is known that the compound’s antibacterial activity is associated with its structure, particularly the presence of nodal nitrogen atoms .
Result of Action
The result of the compound’s action is the inhibition of bacterial growth. The antibacterial activity of this compound was found to be comparable to or exceeded the efficacy of commercial antibiotics such as tetracycline, kanamycin, levomycetin, and erythromycin .
properties
IUPAC Name |
1,2,3,4-tetrahydropyrido[1,2-a]benzimidazole-7-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c15-12(16)8-4-5-10-9(7-8)13-11-3-1-2-6-14(10)11/h4-5,7H,1-3,6H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIKTXSBXZZWMOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=NC3=C2C=CC(=C3)C(=O)O)C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,3,4-Tetrahydropyrido[1,2-a]benzimidazole-7-carboxylic acid | |
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